N-(3-chlorophenyl)-2-[3-(4-methylbenzenesulfonyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O4S/c1-13-5-7-16(8-6-13)27(25,26)22-10-9-21(18(22)24)12-17(23)20-15-4-2-3-14(19)11-15/h2-11H,12H2,1H3,(H,20,23)
• InChI Key: UGWKYEPDAFJEET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O4S
• Molecular Weight: 405.9 g/mol
• CAS No.: 932320-73-5

Description

N-(3-chlorophenyl)-2-[3-(4-methylbenzenesulfonyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C18H16ClN3O4S and its molecular weight is 405.85. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides in Scientific Research

Sulfonamide Applications : Sulfonamides, including compounds like N-(3-chlorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide, play a pivotal role in various therapeutic areas due to their widespread biological activities. These compounds have been instrumental in developing diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and cyclooxygenase 2 (COX2) inhibitors (Carta, Scozzafava, & Supuran, 2012). Recent patents highlight the ongoing innovation in sulfonamide CAIs for antiglaucoma treatments and antitumor agents targeting tumor-associated isoforms CA IX/XII, demonstrating the compound's versatility and potential for addressing a range of health conditions.

Antiglaucoma and Antitumor Potential : The primary focus on sulfonamides has been to develop selective antiglaucoma drugs targeting CA II and antitumor agents or diagnostic tools targeting CA IX/XII. This is indicative of the significant potential these compounds hold in treating and diagnosing diseases, underscoring their importance in medical research and pharmaceutical development (Masini, Carta, Scozzafava, & Supuran, 2013).

Environmental Impact and Removal Techniques : Beyond therapeutic applications, sulfonamides have been the subject of environmental studies, particularly in understanding their persistence and removal from aqueous solutions. For instance, sulfamethoxazole, a sulfonamide antibiotic, has been identified as a persistent organic pollutant, prompting research into cleaner, more sustainable removal techniques such as adsorption and photocatalytic degradation. This highlights the broader environmental implications of sulfonamides and the necessity for developing technologies to mitigate their impact (Prasannamedha & Kumar, 2020).